Cas no 1261487-58-4 (6-Fluoro-2-methyl-4'-(trifluoromethoxy)biphenyl)

• Product Name: 6-Fluoro-2-methyl-4'-(trifluoromethoxy)biphenyl
• CAS No: 1261487-58-4
• MF: C₁₄H₁₀F₄O
• MW: 270.222218036652
• CID: 4990587
• Update Time: 2025-10-28

6-Fluoro-2-methyl-4'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-methyl-4'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H10F4O/c1-9-3-2-4-12(15)13(9)10-5-7-11(8-6-10)19-14(16,17)18/h2-8H,1H3
• InChI Key： NABNCQDEXIBFRY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 5.2
• Topological Polar Surface Area: 9.2

Additional information on 6-Fluoro-2-methyl-4'-(trifluoromethoxy)biphenyl

6-Fluoro-2-methyl-4'-(trifluoromethoxy)biphenyl: A Comprehensive Overview

The compound 6-Fluoro-2-methyl-4'-(trifluoromethoxy)biphenyl, also known by its CAS number 1261487-58-4, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the class of biphenyl derivatives, which are characterized by two benzene rings connected by a single bond. The presence of fluorine, methyl, and trifluoromethoxy groups introduces unique electronic and steric properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 6-Fluoro-2-methyl-4'-(trifluoromethoxy)biphenyl in the development of advanced materials, particularly in the field of optoelectronics. The fluorine and trifluoromethoxy substituents are known to enhance the electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This makes it a promising candidate for applications in organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices. Researchers have reported that incorporating this compound into OLED structures can improve device efficiency and stability due to its ability to modulate charge transport properties.

In addition to its electronic applications, 6-Fluoro-2-methyl-4'-(trifluoromethoxy)biphenyl has also been explored for its potential in drug discovery. The biphenyl framework is a common structural motif in many bioactive compounds, and the substitution pattern in this molecule provides a unique platform for exploring interactions with biological targets. Recent computational studies have suggested that this compound may exhibit binding affinity towards certain G-protein coupled receptors (GPCRs), which are critical targets in the development of therapeutic agents for various diseases, including cardiovascular disorders and neurodegenerative conditions.

The synthesis of 6-Fluoro-2-methyl-4'-(trifluoromethoxy)biphenyl typically involves multi-step organic reactions, often utilizing coupling reactions such as the Suzuki-Miyaura coupling. This method allows for precise control over the substitution pattern on the biphenyl ring system. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and improving yields. These developments have made the compound more accessible for large-scale applications in both research and industry.

The physical properties of 6-Fluoro-2-methyl-4'-(trifluoromethoxy)biphenyl are also noteworthy. Its melting point and solubility characteristics make it suitable for use in various solvent systems commonly employed in organic synthesis. Furthermore, its stability under thermal and photochemical conditions has been extensively studied, providing valuable insights into its potential longevity in practical applications.

In conclusion, 6-Fluoro-2-methyl-4'-(trifluoromethoxy)biphenyl is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a key molecule in the development of next-generation materials and therapeutic agents. Continued research into its properties and functionalities is expected to unlock even more opportunities for its utilization in diverse fields.